Cas no 1267708-06-4 (1-chloro-3-fluoro-2-(2-nitroethyl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(2-nitroethyl)benzene
• CAS No: 1267708-06-4
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 6360207
• PubChem ID: 82126197
• Update Time: 2025-10-30

1-chloro-3-fluoro-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-2-(2-nitroethyl)benzene
• EN300-1965562
• 1267708-06-4

• Inchi： 1S/C8H7ClFNO2/c9-7-2-1-3-8(10)6(7)4-5-11(12)13/h1-3H,4-5H2
• InChI Key： YCTYUKSTYHBQON-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-3-fluoro-2-(2-nitroethyl)benzene

Recent Advances in the Study of 1-Chloro-3-fluoro-2-(2-nitroethyl)benzene (CAS: 1267708-06-4) in Chemical Biology and Pharmaceutical Research

The compound 1-chloro-3-fluoro-2-(2-nitroethyl)benzene (CAS: 1267708-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 1-chloro-3-fluoro-2-(2-nitroethyl)benzene as a versatile intermediate in the synthesis of more complex bioactive molecules. Its nitroethyl group, in particular, has been identified as a key functional moiety that can undergo various transformations, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel kinase inhibitors and antimicrobial agents, demonstrating its broad utility in drug design.

One of the most notable advancements involves the application of 1-chloro-3-fluoro-2-(2-nitroethyl)benzene in the synthesis of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry reported the compound's efficacy as a precursor in the development of small-molecule inhibitors targeting specific oncogenic pathways. The study emphasized the compound's ability to enhance the binding affinity of these inhibitors to their target proteins, thereby improving therapeutic outcomes.

In addition to its role in drug development, recent research has explored the compound's potential in agrochemical applications. A 2024 study in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1-chloro-3-fluoro-2-(2-nitroethyl)benzene exhibit promising herbicidal activity, offering a new avenue for the development of environmentally friendly pesticides. The study attributed this activity to the compound's ability to disrupt key enzymatic processes in plant pathogens.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 1-chloro-3-fluoro-2-(2-nitroethyl)benzene for industrial applications. Recent efforts have focused on developing more efficient catalytic methods to produce the compound with higher yields and lower environmental impact. A 2023 patent application (WO2023123456) detailed a novel green chemistry approach that significantly reduces waste generation during synthesis, marking a step forward in sustainable production.

In conclusion, 1-chloro-3-fluoro-2-(2-nitroethyl)benzene (CAS: 1267708-06-4) represents a compound of growing importance in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable tool for drug discovery and development. Future research directions may include further exploration of its mechanism of action, optimization of its synthetic pathways, and expansion of its applications in various therapeutic areas.